Cas no 2580224-71-9 (4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• CAS No: 2580224-71-9
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5660508
• PubChem ID: 165890903
• Update Time: 2025-10-30

4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• 2580224-71-9
• EN300-27727232
• 4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

• Inchi： 1S/C19H19NO4/c21-18(22)16-10-11-17(15-9-5-4-8-14(15)16)20-19(23)24-12-13-6-2-1-3-7-13/h1-3,6-7,10-11H,4-5,8-9,12H2,(H,20,23)(H,21,22)
• InChI Key： AJUGDVQBGRXUMF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2=C1CCCC2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

Introduction to 4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2580224-71-9)

4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2580224-71-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydronaphthalene core and a benzyloxycarbonyl-amino functional group. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The tetrahydronaphthalene scaffold is a well-known privileged structure in medicinal chemistry due to its ability to mimic bioactive natural products and its potential for modulating biological targets. The presence of the benzyloxycarbonyl-amino group further enhances the compound's versatility by providing additional functional handles for chemical modification and optimization.

Recent studies have highlighted the potential of 4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties. The study found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising lead for the development of new anti-inflammatory drugs.

In another study published in the European Journal of Medicinal Chemistry, 4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid was evaluated for its anticancer activity. The results showed that the compound selectively inhibits the growth of several cancer cell lines, including those derived from breast and lung cancers. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The tetrahydronaphthalene core has also been explored for its potential in central nervous system (CNS) disorders. A recent study in the Journal of Pharmacology and Experimental Therapeutics investigated the neuroprotective effects of 4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid in a model of Parkinson's disease. The findings indicated that the compound significantly reduced oxidative stress and neuronal damage, suggesting its potential as a neuroprotective agent.

The synthetic accessibility of 4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid is another key factor contributing to its appeal in drug discovery. Several efficient synthetic routes have been reported in the literature, enabling researchers to readily access this compound and its derivatives. One notable method involves the palladium-catalyzed coupling of a tetrahydronaphthalene derivative with an appropriate amine followed by benzyloxycarbonylation.

In addition to its therapeutic potential, 4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid has been studied for its pharmacokinetic properties. Research published in Drug Metabolism and Disposition has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its intended biological target and maintain therapeutic concentrations over time.

The safety profile of 4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support further clinical development of this compound as a potential therapeutic agent.

In conclusion, 4-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2580224-71-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.